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Compound of Interest

Compound Name: Sodium undecylenate

Cat. No.: B1592752

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antimicrobial activity of undecylenic acid and
its salts, with a focus on Minimum Inhibitory Concentration (MIC) data. Due to the limited
availability of specific MIC data for sodium undecylenate in the reviewed literature, this guide
presents data for undecylenic acid and its arginine salt (GS-1) as representative examples of
the compound's activity. The experimental protocols for standard antimicrobial susceptibility
testing methods are detailed to facilitate the cross-validation of in-house results.

Mechanism of Action: A Dual Approach

Undecylenic acid, the active component of sodium undecylenate, exerts its antifungal and
antibacterial effects through a multi-pronged attack on microbial cells. A primary mechanism
involves the disruption of the fungal cell membrane's integrity.[1] As an unsaturated fatty acid, it
integrates into the lipid bilayer, leading to increased permeability and the leakage of essential
intracellular components, ultimately causing cell death.[1]

Furthermore, undecylenic acid has been shown to interfere with critical metabolic processes. In
fungi, it can inhibit the biosynthesis of ergosterol, a vital component of the fungal cell
membrane that is essential for maintaining its structure and function.[1] This inhibition further
compromises the cell membrane, enhancing the compound's antifungal efficacy.[1] In the
context of Candida albicans, undecylenic acid has been observed to inhibit the morphological
transition from yeast to the more virulent hyphal form and to disrupt biofilm formation.
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The following diagram illustrates the key mechanisms of action of undecylenic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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